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Abstract
Basic Red 46, a cationic azo dye, holds significant importance in the textile industry, primarily

for the coloration of acrylic fibers. Its vibrant bluish-red hue, coupled with good fastness

properties on acrylic substrates, has established it as a key dyestuff for a variety of textile

applications. This technical guide provides a comprehensive overview of the commercial

applications of Basic Red 46, with a focus on its chemical and physical properties, synthesis,

detailed application methodologies in textile dyeing, and its environmental and toxicological

profile. The information is curated to be a valuable resource for researchers, scientists, and

professionals in related fields, presenting quantitative data in structured tables and detailed

experimental protocols where available in the public domain.

Introduction
Basic Red 46, with the Colour Index number 110825 and CAS number 12221-69-1, is a

monoazo dye characterized by the presence of a cationic charge in its molecule. This charge is

responsible for its high affinity for acrylic fibers, which contain anionic groups. The dye is

typically supplied as a dark red powder and is soluble in water.[1] Its primary commercial

application lies in the dyeing and printing of acrylic and its blends, where it imparts a bright,

bluish-red color.[1][2] It is also used to a lesser extent for dyeing acid-modified polyester.[2]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Basic Red 46 is presented in Table

1. This data is essential for understanding the dye's behavior in various applications and its

environmental fate.

Property Value Reference

CI Name Basic Red 46 [1]

CI Number 110825 [1]

CAS Number 12221-69-1 [1]

Molecular Formula C18H21BrN6 [1]

Molecular Weight 401.3 g/mol [1]

Appearance Dark red powder [2]

Solubility in Water 80 g/L at 30°C [2]

Solubility in Conc. Sulfuric Acid Soluble [1]

Light Fastness (Acrylic) 7 [3]

Soaping Fastness (Fading) 5 [3]

Soaping Fastness (Staining) 5 [3]

Perspiration Fastness (Fading) 5 [3]

Perspiration Fastness

(Staining)
5 [3]

Synthesis of Basic Red 46
The synthesis of Basic Red 46 involves a multi-step process typical for azo dyes, which

includes diazotization and coupling, followed by quaternization. While detailed industrial

synthesis protocols are proprietary, the general chemical pathway is understood.

Synthesis Workflow
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Caption: General synthesis pathway of Basic Red 46.

Experimental Protocol (General Description)
A detailed, step-by-step experimental protocol for the synthesis of Basic Red 46 is not readily

available in public literature. However, the general procedure can be outlined as follows:

Diazotization: 5-Amino-1H-1,2,4-triazole-3-carboxylic acid is diazotized using sodium nitrite

in the presence of a strong acid, typically hydrochloric acid, at a low temperature (0-5°C) to

form the corresponding diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with N-methyl-N-benzylaniline in

a suitable reaction medium. The coupling reaction is typically carried out under controlled pH

conditions.

Decarboxylation and Quaternization: The intermediate azo dye then undergoes

decarboxylation, followed by a quaternization step to introduce the cationic charge, yielding

the final Basic Red 46 dye.

Purification: The synthesized dye is then purified, often by precipitation, filtration, and drying,

to achieve the desired quality and concentration.

Commercial Application: Dyeing of Acrylic Fibers
The primary commercial application of Basic Red 46 is in the dyeing of acrylic fibers. The

cationic nature of the dye allows it to form strong ionic bonds with the anionic sulfonate (-

SO3H) or carboxylate (-COOH) groups present in the acrylic polymer, resulting in dyeings with

good fastness properties.
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Caption: A typical workflow for dyeing acrylic fibers with Basic Red 46.

Experimental Protocol for Acrylic Dyeing
The following is a generalized experimental protocol for dyeing acrylic fibers with Basic Red 46,

based on common practices in the textile industry. Specific parameters may be adjusted based

on the desired shade, fiber type, and equipment.

Materials and Equipment:

Acrylic fiber (yarn or fabric)

Basic Red 46 dye

Acetic acid (or a suitable buffer system to maintain acidic pH)

Sodium acetate (as a buffering agent)

Glauber's salt (sodium sulfate, as a leveling agent)

Retarding agent (optional, for level dyeing)

Laboratory dyeing machine (e.g., beaker dyer)

Beakers, graduated cylinders, and a balance

pH meter

Procedure:

Pre-treatment: The acrylic material is first scoured (washed) to remove any impurities, oils, or

sizes that could interfere with dyeing. It is then thoroughly rinsed.

Dye Bath Preparation:

Calculate the required amounts of dye and auxiliary chemicals based on the weight of the

goods (owg) and the desired shade percentage. A typical recipe is provided in Table 2.

The dye is first pasted with a small amount of cold water and then dissolved in hot water.
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The required amount of water (liquor ratio, e.g., 1:20 to 1:40) is taken in the dyeing vessel.

The auxiliary chemicals (acetic acid, sodium acetate, Glauber's salt) are added to the

dyebath and mixed well.

The dissolved dye solution is then added to the dyebath.

Dyeing:

The pre-wetted acrylic material is introduced into the cold dyebath.

The temperature of the dyebath is gradually raised to the dyeing temperature (typically 80-

100°C) at a controlled rate (e.g., 1-2°C/minute). A slower rate of temperature rise is crucial

for achieving level dyeing.

Dyeing is continued at the boil for 30 to 60 minutes, depending on the depth of the shade.

Post-treatment:

After dyeing, the bath is cooled down gradually to about 60-70°C before draining. Rapid

cooling can cause the acrylic fiber to become stiff and harsh.

The dyed material is then rinsed thoroughly with cold water.

A soaping treatment with a non-ionic detergent at 60-70°C for 15-20 minutes can be

carried out to remove any unfixed dye and improve fastness properties.

Finally, the material is rinsed again and dried.

Table 2: Typical Recipe for Acrylic Dyeing with Basic Red 46
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Component
Concentration (%
owg)

Purpose Reference

Basic Red 46
X% (depending on

shade)
Colorant [2]

Acetic Acid 1.0 - 2.0%
pH control (acidic

medium)
[2]

Sodium Acetate 0.5 - 1.0% Buffering agent [2]

Glauber's Salt 5.0 - 10.0% Leveling agent [4]

Retarding Agent 0.5 - 2.0%
Controls dye uptake

rate
[5][6]

Liquor Ratio 1:20 - 1:40

Dyeing Temperature 95 - 100°C [4]

Dyeing Time 30 - 60 minutes [4]

pH 4.0 - 5.5 [2][4]

Environmental and Toxicological Profile
The environmental and toxicological aspects of Basic Red 46 are of increasing concern due to

the potential for contamination of wastewater from textile dyeing facilities. As an azo dye, there

is also concern about the potential formation of aromatic amines under reductive conditions,

although specific data for Basic Red 46 is limited in the public domain.

Environmental Fate and Treatment
Basic Red 46 is not readily biodegradable, and its presence in water bodies can reduce light

penetration, affecting aquatic ecosystems.[6] Consequently, various methods for its removal

from wastewater have been investigated.

Wastewater Treatment Methods:

Adsorption: Activated carbon and other low-cost adsorbents have shown effectiveness in

removing Basic Red 46 from aqueous solutions. The adsorption process is influenced by
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factors such as pH, adsorbent dose, and contact time.[7]

Advanced Oxidation Processes (AOPs): AOPs, such as ozonation and photocatalysis, can

degrade the dye molecule, leading to decolorization and mineralization.[8]

Coagulation-Flocculation: This method involves the use of coagulants to destabilize the dye

particles and facilitate their removal by sedimentation.

Degradation Pathway (Conceptual)
The degradation of Basic Red 46 by advanced oxidation processes typically involves the

generation of highly reactive hydroxyl radicals (•OH) that attack the chromophoric azo bond (-

N=N-) and other parts of the dye molecule.
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Caption: Conceptual degradation pathway of Basic Red 46 via AOPs.

Toxicology
Detailed toxicological data for Basic Red 46 is not extensively available in the public domain.

However, as with many synthetic dyes, it is recommended to handle it with care, using

appropriate personal protective equipment to avoid skin and eye contact, and inhalation of the

powder. Some studies have investigated the cytotoxic effects of Basic Red 46 on human cell

lines, indicating its potential for toxicological research.[9]
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Conclusion
Basic Red 46 remains a commercially significant dye for the textile industry, particularly for

acrylic fibers, due to its vibrant color and good performance characteristics. Understanding the

technical aspects of its application, as outlined in this guide, is crucial for achieving optimal

dyeing results. Concurrently, the environmental and toxicological profile of the dye necessitates

responsible handling and the implementation of effective wastewater treatment strategies to

mitigate its impact. Further research into detailed toxicological profiles and more efficient and

sustainable application and degradation methods is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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